Cas no 2229549-10-2 (5-(1H-indazol-7-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine
• CAS No: 2229549-10-2
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 6055165
• PubChem ID: 165686158
• Update Time: 2025-06-15

5-(1H-indazol-7-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine
• EN300-1998432
• 2229549-10-2

• Inchi： 1S/C10H8N4O/c11-10-12-5-8(15-10)7-3-1-2-6-4-13-14-9(6)7/h1-5H,(H2,11,12)(H,13,14)
• InChI Key： JZBRYECWOUBANE-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7Ų

Additional information on 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine

Research Brief on 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine (CAS: 2229549-10-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine (CAS: 2229549-10-2) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the compound's role as a kinase inhibitor, with particular emphasis on its interaction with key oncogenic targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine exhibit potent inhibitory activity against fibroblast growth factor receptors (FGFRs), showing IC50 values in the low nanomolar range. The structural analysis revealed that the indazole-oxazole core provides optimal binding geometry for the ATP-binding pocket of FGFRs, while the amine group facilitates crucial hydrogen bonding interactions.

In addition to its kinase inhibition properties, research published in ACS Chemical Biology (2024) has explored the compound's utility as a chemical probe for studying cellular signaling pathways. The study utilized a fluorescently labeled derivative of 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine to visualize real-time kinase activity in live cells, providing new insights into the spatiotemporal dynamics of FGFR signaling in cancer models. This application underscores the molecule's dual potential as both a therapeutic candidate and a research tool.

The synthetic accessibility of 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, one-pot synthesis route with an overall yield of 68%, addressing previous challenges in the preparation of this scaffold. The optimized protocol employs microwave-assisted cyclization and eliminates the need for chromatographic purification, making the compound more accessible for both academic and industrial research.

Emerging structure-activity relationship (SAR) studies have identified key modifications that enhance the pharmacological profile of 5-(1H-indazol-7-yl)-1,3-oxazol-2-amine derivatives. Research from multiple groups suggests that substitutions at the 3-position of the indazole ring can dramatically improve both potency and selectivity, while modifications to the oxazole ring influence metabolic stability. These findings are guiding the design of next-generation analogs with improved drug-like properties.

Looking forward, the compound's potential extends beyond oncology applications. Preliminary data presented at the 2024 American Chemical Society meeting suggests that appropriately modified derivatives may show promise in neurodegenerative diseases by modulating neurotrophic factor signaling. However, these findings require further validation in relevant animal models before clinical potential can be properly assessed.